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Compound of Interest

1,2-Dilauroyl-sn-glycero-3-
Compound Name:
phosphocholine

Cat. No.: B033377

Essential Safety and Handling Guide for 1,2-
Dilauroyl-sn-glycero-3-phosphocholine

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 1,2-Dilauroyl-sn-glycero-3-phosphocholine (DLPC). The
following information is intended for researchers, scientists, and professionals in drug
development to ensure safe laboratory practices.

Chemical Identifier:

Name: 1,2-Dilauroyl-sn-glycero-3-phosphocholine (DLPC)

CAS Number: 18194-25-7

Molecular Formula: C32HeaNOsP

Molecular Weight: 621.8 g/mol

While the Safety Data Sheet (SDS) from some suppliers indicates that DLPC is not classified
as a hazardous substance under the Globally Harmonized System (GHS), it is prudent to
handle all laboratory chemicals with a standard of care.[1] Some sources recommend treating it
as potentially hazardous until more information is available, advising against ingestion,
inhalation, or contact with eyes and skin.[2]
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Personal Protective Equipment (PPE)

Consistent use of appropriate PPE is crucial to prevent accidental exposure. The following
table summarizes the recommended PPE for handling DLPC, compiled from various safety

sources.
) i ) ) Respiratory

Scenario Eye Protection Hand Protection  Body Protection .
Protection
Not generally
required, but a

Routine Handling dust mask (e.g.,

(weighing, Safety glasses o N95) is

_ o _ Nitrile gloves Laboratory coat

preparing with side shields recommended

solutions) when handling
the powder form.
[3]
A dust mask

) Chemical- (e.g., N95) is
) Chemical safety ) )
Spill Cleanup resistant gloves Laboratory coat recommended if
goggles _ :
(e.g., nitrile) dust is

generated.

Handling and Storage Procedures

Proper handling and storage are vital for maintaining the integrity of DLPC and ensuring
laboratory safety.

Storage:

o Store in a tightly sealed container.

 Recommended storage temperature is -20°C.[2][3]

e The product is stable for at least four years when stored correctly.[2]

Handling:
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o Preparation: Allow the container to reach room temperature before opening to prevent
moisture condensation.

» Weighing and Transfer:

o Handle the solid powder in a well-ventilated area, preferably in a chemical fume hood, to
minimize dust inhalation.

o Use appropriate tools to weigh and transfer the substance, avoiding the creation of dust.
e Solution Preparation:
o DLPC is soluble in ethanol at approximately 25 mg/mL.[2]

o Itis sparingly soluble in aqueous solutions. To improve aqueous solubility, first dissolve in
an organic solvent like ethanol and then dilute into the aqueous buffer.[2]

o Agqueous solutions are not recommended for storage for more than one day.[2]
e General Practices:

o Wash hands thoroughly after handling.[2]

o Avoid eating, drinking, or smoking in the laboratory.

o Ensure an eyewash station and safety shower are readily accessible.

Spill and Disposal Plan

In the event of a spill or for routine disposal, follow these procedures to minimize environmental
contamination and ensure safety.

Spill Cleanup:

e Evacuate and Ventilate: If a significant amount of dust is generated, evacuate the immediate
area and ensure adequate ventilation.
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o Containment: For minor spills, sweep up the solid material, avoiding dust generation, and
place it in a sealed container for disposal.

» Decontamination: Clean the spill area with a suitable solvent and then wash with soap and
water.

Disposal:
e Unused Chemical: Collect in a designated, labeled, and sealed container for chemical waste.

o Contaminated Labware (e.g., pipette tips, vials): Place in a designated hazardous waste
container.

o Empty Containers: Rinse thoroughly with an appropriate solvent. Dispose of the rinsate as
chemical waste. Deface the label before disposing of the container according to your
institution's guidelines for glass or plastic recycling.

» All waste must be handled and disposed of in accordance with local, state, and federal
regulations.

Experimental Workflow

The following diagram illustrates the standard workflow for handling 1,2-Dilauroyl-sn-glycero-
3-phosphocholine from receipt to disposal.
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Caption: Workflow for handling 1,2-Dilauroyl-sn-glycero-3-phosphocholine.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b033377?utm_src=pdf-body-img
https://www.benchchem.com/product/b033377?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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